molecular formula C17H15N3O B575468 Propanedinitrile,  [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]-  (9CI) CAS No. 195298-69-2

Propanedinitrile, [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]- (9CI)

Cat. No.: B575468
CAS No.: 195298-69-2
M. Wt: 277.327
InChI Key: OTEMMTYPUZPWOE-UHFFFAOYSA-N
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Description

Propanedinitrile, [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]- (9CI), also known as Propanedinitrile, [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]- (9CI), is a useful research compound. Its molecular formula is C17H15N3O and its molecular weight is 277.327. The purity is usually 95%.
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Properties

CAS No.

195298-69-2

Molecular Formula

C17H15N3O

Molecular Weight

277.327

IUPAC Name

2-[[5-(N-propan-2-ylanilino)furan-2-yl]methylidene]propanedinitrile

InChI

InChI=1S/C17H15N3O/c1-13(2)20(15-6-4-3-5-7-15)17-9-8-16(21-17)10-14(11-18)12-19/h3-10,13H,1-2H3

InChI Key

OTEMMTYPUZPWOE-UHFFFAOYSA-N

SMILES

CC(C)N(C1=CC=CC=C1)C2=CC=C(O2)C=C(C#N)C#N

Synonyms

Propanedinitrile, [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]- (9CI)

Origin of Product

United States

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